Cas no 1805897-06-6 (1-Bromo-3-(2-fluoro-5-(hydroxymethyl)phenyl)propan-2-one)

1-Bromo-3-(2-fluoro-5-(hydroxymethyl)phenyl)propan-2-one is a brominated aromatic ketone derivative featuring a hydroxymethyl and fluorine substituent on the phenyl ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. The presence of both electrophilic (bromo) and nucleophilic (hydroxymethyl) functional groups enhances its reactivity, enabling selective modifications for complex molecular architectures. The fluorine substituent contributes to improved metabolic stability in derived compounds, making it valuable in medicinal chemistry applications. Its well-defined structure ensures consistent performance in coupling reactions and other transformations, supporting high-precision synthetic workflows. Suitable for controlled functionalization under standard laboratory conditions.
1-Bromo-3-(2-fluoro-5-(hydroxymethyl)phenyl)propan-2-one structure
1805897-06-6 structure
Product name:1-Bromo-3-(2-fluoro-5-(hydroxymethyl)phenyl)propan-2-one
CAS No:1805897-06-6
MF:C10H10BrFO2
MW:261.087605953217
CID:4972450

1-Bromo-3-(2-fluoro-5-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-3-(2-fluoro-5-(hydroxymethyl)phenyl)propan-2-one
    • Inchi: 1S/C10H10BrFO2/c11-5-9(14)4-8-3-7(6-13)1-2-10(8)12/h1-3,13H,4-6H2
    • InChI Key: IDIPDCLIDFMOTF-UHFFFAOYSA-N
    • SMILES: BrCC(CC1C(=CC=C(CO)C=1)F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Topological Polar Surface Area: 37.3
  • XLogP3: 1.5

1-Bromo-3-(2-fluoro-5-(hydroxymethyl)phenyl)propan-2-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A013023111-1g
1-Bromo-3-(2-fluoro-5-(hydroxymethyl)phenyl)propan-2-one
1805897-06-6 97%
1g
1,460.20 USD 2021-06-24
Alichem
A013023111-250mg
1-Bromo-3-(2-fluoro-5-(hydroxymethyl)phenyl)propan-2-one
1805897-06-6 97%
250mg
484.80 USD 2021-06-24
Alichem
A013023111-500mg
1-Bromo-3-(2-fluoro-5-(hydroxymethyl)phenyl)propan-2-one
1805897-06-6 97%
500mg
847.60 USD 2021-06-24

Additional information on 1-Bromo-3-(2-fluoro-5-(hydroxymethyl)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(2-fluoro-5-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1805897-06-6)

1-Bromo-3-(2-fluoro-5-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1805897-06-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and fluorine substituents, plays a pivotal role in the synthesis of bioactive molecules. Its molecular structure, featuring a hydroxymethyl group, enhances its reactivity, making it a valuable intermediate in modern synthetic chemistry.

The growing interest in 1-Bromo-3-(2-fluoro-5-(hydroxymethyl)phenyl)propan-2-one is driven by its potential applications in drug discovery and material science. Researchers are particularly intrigued by its ability to serve as a building block for fluorinated pharmaceuticals, a class of compounds known for their enhanced metabolic stability and bioavailability. With the rise of precision medicine and targeted therapies, this compound aligns with the demand for innovative chemical entities that can address complex biological challenges.

In the context of green chemistry, 1-Bromo-3-(2-fluoro-5-(hydroxymethyl)phenyl)propan-2-one has been explored for its compatibility with sustainable synthesis methods. The incorporation of fluorine atoms into organic molecules is a hot topic, as it often improves their physicochemical properties. This compound's hydroxymethyl functionality further allows for derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

From an industrial perspective, the scalability of 1-Bromo-3-(2-fluoro-5-(hydroxymethyl)phenyl)propan-2-one synthesis is a critical consideration. Advances in catalytic processes and flow chemistry have streamlined its production, reducing waste and improving yields. These innovations resonate with the broader shift toward sustainable manufacturing in the chemical industry, a trend heavily emphasized in recent years due to environmental concerns.

The compound's role in agrochemical development is another area of interest. Fluorinated compounds are increasingly used in crop protection products due to their ability to enhance efficacy and reduce environmental persistence. 1-Bromo-3-(2-fluoro-5-(hydroxymethyl)phenyl)propan-2-one serves as a key intermediate in the design of next-generation pesticides and herbicides, addressing the global need for safer and more efficient agricultural solutions.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize 1-Bromo-3-(2-fluoro-5-(hydroxymethyl)phenyl)propan-2-one. These methods ensure purity and consistency, which are crucial for its application in research and development. The compound's stability under various conditions is also a subject of study, particularly for long-term storage and transportation.

In summary, 1-Bromo-3-(2-fluoro-5-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1805897-06-6) is a versatile and highly functionalized compound with broad applicability in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and compatibility with modern synthetic methodologies make it a valuable asset in the quest for innovative solutions to pressing global challenges.

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